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Compound of Interest

Compound Name: 3-lodobenzoic acid

Cat. No.: B028765

This guide provides comprehensive safety data and handling precautions for 3-lodobenzoic
acid, tailored for researchers, scientists, and professionals in drug development. The
information is compiled from various safety data sheets to ensure a thorough understanding of
the substance's hazards and the necessary safety measures.

Chemical Identification and Properties

3-lodobenzoic acid (CAS No: 618-51-9) is an aromatic carboxylic acid.[1] It presents as a
white to beige powder.[1] While it is soluble in alcohol and ether, it is insoluble in water.[1]

Table 1: Physical and Chemical Properties of 3-lodobenzoic Acid

Property Value Source
Molecular Formula C7H5102 [2]
Molecular Weight 248.02 g/mol [2]
Melting Point 185-187 °C [3]

CAS Number 618-51-9 [41[5]
EC Number 210-555-2 [5]

Hazard Identification and GHS Classification
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3-lodobenzoic acid is classified as hazardous under the Globally Harmonized System of
Classification and Labelling of Chemicals (GHS).[4] The primary hazards are skin, eye, and
respiratory irritation.[1][4]

Table 2: GHS Classification for 3-lodobenzoic Acid

Hazard Class Hazard Category

Skin Corrosion/Irritation Category 2

Serious Eye Damage/Eye lIrritation Category 2

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)

Source:[1][4]
The signal word associated with these hazards is "Warning".[2][4]

Table 3: Hazard Statements (H-Statements)

Code Statement

H315 Causes skin irritation

H319 Causes serious eye irritation
H335 May cause respiratory irritation

Source:[1][2][4][5][6]
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Caption: GHS hazard classification for 3-lodobenzoic acid.

Precautionary Measures and Safe Handling

Strict adherence to precautionary measures is crucial when handling 3-lodobenzoic acid to

minimize exposure and ensure a safe working environment.

Table 4: Precautionary Statements (P-Statements)
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Code Prevention Response Storage Disposal
) ) P403+P233: P501: Dispose of
Avoid breathing P302+P352: IF ) )
) Store in a well- contents/contain
dust/fume/gas/mi  ON SKIN: Wash _
P261 ) ventilated place. erto an
st/vapours/spray.  with plenty of _
Keep container approved waste
[5] water.[7] ] )
tightly closed. disposal plant.
P304+P340: IF
) INHALED:
Wash skin
Remove person P405: Store
P264 thoroughly after )
] to fresh air and locked up.[5]
handling.[4][7]
keep comfortable
for breathing.[5]
P305+P351+P33
8: IF IN EYES:
Rinse cautiously
Use only with water for
outdoors or in a several minutes.
P271 _
well-ventilated Remove contact
area.[4] lenses, if present
and easy to do.
Continue rinsing.
[5]
) P312: Call a
Wear protective
_ POISON
gloves/protective
_ CENTER or
P280 clothing/eye

protection/face

protection.[4][7]

doctor/physician

if you feel unwell.

[7]

P332+P313: If
skin irritation
occurs: Get
medical

advice/attention.

[7]
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P337+P313: If
eye irritation
persists: Get
medical

advice/attention.

[7]

P362+P364:
Take off
contaminated
clothing and
wash it before

reuse.[7]

Ensure adequate ventilation in the handling area.[4] Facilities should be equipped with an
eyewash station and a safety shower in close proximity to the workstation.[4]

o Eye/Face Protection: Wear tightly fitting safety goggles.[6]
o Skin Protection: Wear protective gloves and clothing to prevent skin exposure.[4]

o Respiratory Protection: Use a NIOSH/MSHA approved respirator if dust is generated.[8]

First-Aid Measures

Immediate and appropriate first aid is critical in the event of exposure.

Table 5: First-Aid Procedures for 3-lodobenzoic Acid Exposure
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Exposure Route First-Aid Measures

Move the victim to fresh air. If breathing is
) difficult, give oxygen. If not breathing, give
Inhalation . o ) i )
artificial respiration and seek immediate medical

attention.[6][8]

Immediately remove contaminated clothing.
) Wash the affected area with plenty of soap and
Skin Contact o . .
water. If skin irritation persists, seek medical

attention.[4][6]

Rinse cautiously with water for at least 15

minutes, also under the eyelids. Remove
Eye Contact ]

contact lenses if present and easy to do.

Continue rinsing and get medical attention.[4][6]

Rinse mouth with water. Do not induce vomiting.
) Never give anything by mouth to an
Ingestion . .
unconscious person. Call a doctor or Poison

Control Center immediately.[6]

Accidental Release Measures

In the event of a spill, follow these procedures to ensure safety and proper containment.

Avoid dust formation and contact with the substance.[6] Use personal protective equipment,
including gloves and safety goggles.[6] Ensure adequate ventilation and evacuate personnel to
safe areas.[6]

Prevent further leakage or spillage if it is safe to do so.[6] Do not let the chemical enter drains,
as it should not be released into the environment.[4][6]

Sweep up the spilled material and shovel it into a suitable, closed container for disposal.[4]
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/
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Caption: Workflow for handling a 3-lodobenzoic acid spill.

Storage and Stability

Store the container tightly closed in a dry, cool, and well-ventilated place.[6] It is sensitive to
light.[1] Incompatible materials include strong oxidizing agents.[4]
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Toxicological Information

While comprehensive toxicological data for 3-lodobenzoic acid is not widely available, the
primary known effects are irritation to the skin, eyes, and respiratory system.[1][4] The
toxicological properties have not been fully investigated.[4]

Disposal Considerations

Chemical waste generators must determine whether a discarded chemical is classified as a
hazardous waste.[4] Disposal must be in accordance with local, regional, and national
hazardous waste regulations to ensure complete and accurate classification.[4] Do not empty
into drains.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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